Cas no 94418-48-1 (4(3H)-Quinazolinone, 2-ethyl-3-propyl-)

4(3H)-Quinazolinone, 2-ethyl-3-propyl- structure
94418-48-1 structure
Product name:4(3H)-Quinazolinone, 2-ethyl-3-propyl-
CAS No:94418-48-1
MF:C13H16N2O
MW:216.27894
CID:1984265
PubChem ID:529111

4(3H)-Quinazolinone, 2-ethyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone, 2-ethyl-3-propyl-
    • 2-ethyl-3-propylquinazolin-4(3H)-one
    • 2-ethyl-3-propylquinazolin-4-one
    • AG-670/36901043
    • 4-Quinazolone, 2-ethyl-3-propyl
    • 2-ethyl-3-propyl-4(3H)-quinazolinone
    • DB-314009
    • 94418-48-1
    • 4,5,6,7-Tetrachloro-2-(3-isoxazolyl)-1H-isoindole-1,3(2H)-dione
    • 2-Ethyl-3-propyl-3H-quinazolin-4-one
    • SCHEMBL3821434
    • Inchi: InChI=1S/C13H16N2O/c1-3-9-15-12(4-2)14-11-8-6-5-7-10(11)13(15)16/h5-8H,3-4,9H2,1-2H3
    • InChI Key: ZIMFYUBAVNPVMC-UHFFFAOYSA-N
    • SMILES: CCCN1C(=NC2=CC=CC=C2C1=O)CC

Computed Properties

  • Exact Mass: 216.126263138Da
  • Monoisotopic Mass: 216.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7Ų
  • XLogP3: 2.2

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